N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide

• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol
• IUPAC Name: N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C15H20ClNO2/c1-2-19-14-9-8-12(16)10-13(14)17-15(18)11-6-4-3-5-7-11/h8-11H,2-7H2,1H3,(H,17,18)
• InChI Key: ALOFQKLMMWUOFE-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Cl)NC(=O)C2CCCCC2

Description

N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide, also known as CL-316,243, is a selective agonist of the β3-adrenergic receptor. It has been widely studied for its potential use in the treatment of obesity, diabetes, and other metabolic disorders.

Mechanism of Action

N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide selectively activates the β3-adrenergic receptor, which is primarily expressed in adipose tissue and the urinary bladder. Activation of this receptor leads to the activation of adenylate cyclase, which increases the production of cyclic AMP (cAMP). Increased levels of cAMP lead to the activation of protein kinase A (PKA), which in turn activates downstream signaling pathways that lead to increased energy expenditure and improved insulin sensitivity.
Biochemical and Physiological Effects:
N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide has been shown to increase energy expenditure and improve insulin sensitivity in animal models. It also has a relaxant effect on airway smooth muscle, making it a potential treatment for asthma. N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide has been shown to have no effect on heart rate or blood pressure, making it a safer alternative to other β3-adrenergic receptor agonists.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide has been widely used in animal studies to investigate its potential therapeutic effects. It is a highly selective agonist of the β3-adrenergic receptor, which makes it a valuable tool for studying the role of this receptor in metabolic disorders. However, its use in human studies is limited due to its potential side effects and lack of clinical data.

Future Directions

There are several potential future directions for the study of N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide. One area of interest is the development of more selective and potent agonists of the β3-adrenergic receptor for use in the treatment of obesity and diabetes. Another potential direction is the investigation of the role of the β3-adrenergic receptor in other physiological processes, such as thermogenesis and cardiovascular function. Additionally, further studies are needed to determine the safety and efficacy of N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide in human subjects.
Conclusion:
In conclusion, N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide is a selective agonist of the β3-adrenergic receptor that has been extensively studied for its potential use in the treatment of obesity, diabetes, and other metabolic disorders. Its mechanism of action involves the activation of adenylate cyclase and downstream signaling pathways that lead to increased energy expenditure and improved insulin sensitivity. While N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide has shown promise in animal studies, further research is needed to determine its safety and efficacy in human subjects.

Synthesis Methods

The synthesis of N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide involves the reaction of 5-chloro-2-ethoxyaniline with cyclohexanecarboxylic acid chloride in the presence of a base such as triethylamine. The resulting compound is then purified by column chromatography to obtain N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide in high purity.

Scientific Research Applications

N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide has been extensively studied for its potential use in the treatment of obesity and diabetes. It has been shown to increase energy expenditure and improve insulin sensitivity in animal models. N-(5-chloro-2-ethoxyphenyl)cyclohexanecarboxamide has also been studied for its potential use in the treatment of asthma, as it can relax airway smooth muscle.